molecular formula C29H20N6O B15623367 9PE5Msx2YS CAS No. 3065226-39-0

9PE5Msx2YS

Cat. No.: B15623367
CAS No.: 3065226-39-0
M. Wt: 468.5 g/mol
InChI Key: GWKGWWBQKOIPNP-LJAQVGFWSA-N
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Description

Darlifarnib is an orally bioavailable inhibitor of farnesyl transferase, with potential antineoplastic activity. Upon oral administration, darlifarnib targets, binds to and inhibits the enzyme farnesyl transferase. By inhibiting the farnesylation of proteins, this agent prevents the activation of Ras oncogenes, inhibits Ras-dependent signaling and inhibits the proliferation of tumor cells in which Ras is overexpressed and/or mutated. Ras plays an important role in cell signaling, division and differentiation. Mutations of Ras may induce constitutive signal transduction leading to tumor cell growth, proliferation, invasion, and metastasis.

Properties

CAS No.

 3065226-39-0

Molecular Formula

 C29H20N6O

Molecular Weight

 468.5 g/mol

IUPAC Name

 (14R)-14-amino-14-(3-methylimidazol-4-yl)-7-oxa-19-azapentacyclo[13.6.2.12,6.19,13.018,22]pentacosa-1(22),2(25),3,5,9,11,13(24),15(23),16,18,20-undecaene-10,20-dicarbonitrile

InChI

 InChI=1S/C29H20N6O/c1-35-17-33-15-28(35)29(32)21-6-5-19(13-30)20(9-21)16-36-24-4-2-3-18(10-24)25-12-23(14-31)34-27-8-7-22(29)11-26(25)27/h2-12,15,17H,16,32H2,1H3/t29-/m0/s1

InChI Key

 GWKGWWBQKOIPNP-LJAQVGFWSA-N

Origin of Product

 United States

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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